Phenoxypropazine
Phenoxypropazine
Phenoxypropazine is a non-selective and irreversible monoamine oxidase enzyme inhibitor (MAOI), belonging to the hydrazine chemical class. It was marketed as an antidepressant in 1961 but was later withdrawn in 1966 because of its hepatotoxic potential.
Fenoxypropazine is an aromatic ether.
Fenoxypropazine is an aromatic ether.
Brand Name:
Vulcanchem
CAS No.:
3818-37-9
VCID:
VC0154385
InChI:
InChI=1S/C9H14N2O/c1-8(11-10)7-12-9-5-3-2-4-6-9/h2-6,8,11H,7,10H2,1H3
SMILES:
CC(COC1=CC=CC=C1)NN
Molecular Formula:
C9H14N2O
Molecular Weight:
166.22 g/mol
Phenoxypropazine
CAS No.: 3818-37-9
Reference Standards
VCID: VC0154385
Molecular Formula: C9H14N2O
Molecular Weight: 166.22 g/mol
CAS No. | 3818-37-9 |
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Product Name | Phenoxypropazine |
Molecular Formula | C9H14N2O |
Molecular Weight | 166.22 g/mol |
IUPAC Name | 1-phenoxypropan-2-ylhydrazine |
Standard InChI | InChI=1S/C9H14N2O/c1-8(11-10)7-12-9-5-3-2-4-6-9/h2-6,8,11H,7,10H2,1H3 |
Standard InChIKey | QNEXFJFTGQBXBJ-UHFFFAOYSA-N |
SMILES | CC(COC1=CC=CC=C1)NN |
Canonical SMILES | CC(COC1=CC=CC=C1)NN |
Description | Phenoxypropazine is a non-selective and irreversible monoamine oxidase enzyme inhibitor (MAOI), belonging to the hydrazine chemical class. It was marketed as an antidepressant in 1961 but was later withdrawn in 1966 because of its hepatotoxic potential. Fenoxypropazine is an aromatic ether. |
Synonyms | (1-Methyl-2-phenoxyethyl)hydrazine; 2-Hydrazino-1-phenoxypropane; Fenoxypropazine; (1-Phenoxypropan-2-yl)hydrazine |
PubChem Compound | 71467 |
Last Modified | Nov 11 2021 |
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